Cas no 1804346-49-3 (2-Iodo-4-methoxy-5-methyl-3-(trifluoromethoxy)pyridine)

• Product Name: 2-Iodo-4-methoxy-5-methyl-3-(trifluoromethoxy)pyridine
• CAS No: 1804346-49-3
• MF: C₈H₇F₃INO₂
• MW: 333.046365022659
• CID: 4833348
• Update Time: 2025-11-06

2-Iodo-4-methoxy-5-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-methoxy-5-methyl-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7F3INO2/c1-4-3-13-7(12)6(5(4)14-2)15-8(9,10)11/h3H,1-2H3
• InChI Key： GLCVCNUAYKZWIG-UHFFFAOYSA-N
• SMILES： IC1=C(C(=C(C=N1)C)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 3.1
• Topological Polar Surface Area: 31.4

Additional information on 2-Iodo-4-methoxy-5-methyl-3-(trifluoromethoxy)pyridine

2-Iodo-4-Methoxy-5-Methyl-3-(Trifluoromethoxy)Pyridine: A Comprehensive Overview

2-Iodo-4-methoxy-5-methyl-3-(trifluoromethoxy)pyridine, also known by its CAS number 1804346-49-3, is a highly specialized organic compound with a unique structure and diverse applications in various fields of chemistry. This compound belongs to the class of pyridines, which are aromatic heterocycles widely used in pharmaceuticals, agrochemicals, and materials science. The presence of multiple substituents, including an iodo group, methoxy group, methyl group, and trifluoromethoxy group, imparts distinctive chemical properties to this molecule, making it a valuable compound in both academic and industrial research.

The synthesis of 2-Iodo-4-methoxy-5-methyl-3-(trifluoromethoxy)pyridine typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound while maintaining its structural integrity. The strategic placement of substituents on the pyridine ring is crucial for optimizing its reactivity and stability. The iodo group at position 2 serves as an excellent leaving group in nucleophilic substitution reactions, while the trifluoromethoxy group at position 3 contributes to electron-withdrawing effects, enhancing the molecule's electrophilic character.

In terms of applications, 2-Iodo-4-methoxy-5-methyl-3-(trifluoromethoxy)pyridine has shown promise in the development of novel pharmaceutical agents. Its unique combination of substituents allows for fine-tuning of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Recent studies have highlighted its potential as a lead compound in anti-cancer drug discovery. The methoxy and trifluoromethoxy groups are known to enhance drug-target binding affinity, while the methyl group contributes to lipophilicity, which is essential for crossing biological membranes.

Beyond pharmacology, this compound has also found applications in agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation makes it a candidate for developing safer and more effective pesticides. Researchers have explored its role in controlling fungal infections in crops by targeting key metabolic pathways. The methyl group's steric hindrance plays a role in preventing off-target effects, thereby reducing environmental toxicity.

The electronic properties of 2-Iodo-4-methoxy-5-methyl-3-(trifluoromethoxy)pyridine make it an interesting candidate for materials science applications. Its electron-deficient aromatic ring can act as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). Recent research has demonstrated that incorporating this compound into polymer frameworks can enhance charge transport properties, paving the way for next-generation electronic devices.

In conclusion, 2-Iodo-4-methoxy-5-methyl-3-(trifluoromethoxy)pyridine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure enables tailored chemical reactivity and physical properties, making it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern chemistry.